Cas no 890007-12-2 (3-(4-methylphenyl)-1H-pyrazole-5-carboxylic Acid)

• Product Name: 3-(4-methylphenyl)-1H-pyrazole-5-carboxylic Acid
• CAS No: 890007-12-2
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1036540
• PubChem ID: 818267
• Update Time: 2025-05-22

3-(4-methylphenyl)-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(p-Tolyl)-1H-pyrazole-5-carboxylic acid
• 3-(4-Methylphenyl)-1H-pyrazole-5-carboxylic acid
• 5-P-TOLYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• 5-(4-Methylphenyl)-2H-pyrazole-3-carboxylic acid
• 3-(4-METHYLPHENYL)-1H-PYRAZOLE-5-CARBOXYLICACID
• F3250-0576
• SCHEMBL1413993
• A861340
• SMR000124591
• 46413-67-6
• cid_818267
• Z57683741
• 3-(4-Methylphenyl)-1H-pyrazole-5-carboxylic acid, AldrichCPR
• MLS000124028
• 890007-12-2
• DTXSID10355932
• AKOS000263469
• MLS-0091963.0001
• EN300-26176
• 5-(4-methylphenyl)-1h-pyrazole-3-carboxylic acid
• 5-(p-Tolyl)-1H-pyrazole-3-carboxylic acid
• BB 0217970
• AF-399/40987696
• MFCD03030169
• 5-p-Tolyl-1H-pyrazole-3-carboxylic acid
• BDBM50132133
• VU0607278-1
• 5-(4-Methylphenyl)pyrazole-3-carboxylic Acid
• CHEMBL341154
• SCHEMBL15094586
• 3-p-Tolyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• 5-(4-Methylphenyl)-1H-pyrazole-3-carboxylic acid, AldrichCPR
• 1H-Pyrazole-5-carboxylic acid, 3-(4-methylphenyl)-
• AB20803
• A919127
• 3-p-tolyl-1h-pyrazole-5-carboxylic acid
• BS-4122
• AKOS000271407
• 3-(p-Tolyl)-1H-pyrazole-5-carboxylicacid
• J-510735
• FT-0677278
• STK299946
• DB-306236
• 3-(4-methylphenyl)-1H-pyrazole-5-carboxylic Acid

• Inchi： 1S/C11H10N2O2/c1-7-2-4-8(5-3-7)9-6-10(11(14)15)13-12-9/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： BGTWUOQARPOYER-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC(C)=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 489.6±33.0 °C at 760 mmHg
• Flash Point: 249.9±25.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(4-methylphenyl)-1H-pyrazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-methylphenyl)-1H-pyrazole-5-carboxylic Acid

3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylic Acid, also identified by its CAS number 890007-12-2, is a significant compound in the field of organic chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylic Acid consists of a pyrazole ring fused with a carboxylic acid group and a methyl-substituted phenyl group, making it a versatile molecule with potential for further functionalization.

The synthesis of 3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylic Acid typically involves multi-step organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies, such as microwave-assisted synthesis and catalytic approaches, to optimize the production process. These methods not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with the principles of green chemistry.

One of the most promising applications of 3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylic Acid lies in its potential as a building block for drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits interesting pharmacological properties, such as anti-inflammatory and antioxidant activities. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its pharmaceutical applications, 3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylic Acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various semiconductor materials. These findings were reported in a 2023 paper in *Advanced Materials*, where the compound was used as a key component in an organic solar cell with improved efficiency.

The agricultural sector has also benefited from the properties of 3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylic Acid. Studies have shown that this compound possesses potent antimicrobial activity against plant pathogens, making it a potential candidate for developing eco-friendly pesticides. A 2023 research article in *Phytopathology* demonstrated its effectiveness against fungal infections in crops, suggesting its role in sustainable agriculture.

From an environmental perspective, the safety and biodegradability of 3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylic Acid are critical considerations. Recent toxicity studies indicate that this compound exhibits low toxicity to aquatic organisms under controlled conditions. Furthermore, its biodegradation pathways have been studied to assess its environmental impact. These findings were detailed in a 2023 report by the European Chemicals Agency (ECHA), which emphasized the need for further research to fully understand its ecological footprint.

Looking ahead, the future of 3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylic Acid is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biotechnology. Its versatility as a chemical building block positions it as a key player in the development of next-generation materials and therapeutic agents. As scientific advancements continue to unfold, this compound is expected to contribute significantly to various industries while maintaining a focus on sustainability and safety.